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Principle of Analysis

The determination of Tioconazole (TCZ) via charge-transfer (CT) complex spectrophotometry is based on

its reaction with π-acceptors. Tioconazole, an imidazole derivative, acts as an n-electron donor. It reacts

with specific acceptors to form highly colored CT complexes that can be measured spectrophotometrically

[1] [2].

The reaction between the drug (donor) and the acceptor occurs in methanol at room temperature, producing a

complex with a distinct absorption maximum, allowing for sensitive and selective quantification [2] [3].

Summary of Quantitative Data

The table below summarizes the key parameters for determining Tioconazole with different π-acceptors.

π-Acceptor
Absorption
Maximum
(λmax, nm)

Beer's Law
Range
(μg/mL)

Molar
Absorptivity (L
mol⁻¹ cm⁻¹)

Stoichiometry
(Drug:Acceptor)

Chloroanilic Acid (CA)
[2] [3]

530 10 – 250 Not Specified 1:1
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π-Acceptor
Absorption
Maximum
(λmax, nm)

Beer's Law
Range
(μg/mL)

Molar
Absorptivity (L
mol⁻¹ cm⁻¹)

Stoichiometry
(Drug:Acceptor)

2,3-Dichloro-5,6-
dicyano-1,4-
benzoquinone (DDQ)
[1]

460 10 – 100 Not Specified Not Specified

Picric Acid [1] 520 2 – 140 Not Specified Not Specified

Detailed Experimental Protocol

This protocol is adapted from published methods for the determination of Tioconazole using Chloroanilic

Acid (CA) as the acceptor [2] [3].

Materials and Reagents

Tioconazole standard (97%, Aldrich Company)
Chloroanilic Acid (CA) (Aldrich Company)

Methanol (analytical grade)
Pharmaceutical formulations (e.g., Gyno-Trosyd vaginal tablets or cream)

Volumetric flasks (10 mL, 100 mL)
Micropipettes
Double-beam UV-Visible spectrophotometer with 1-cm matched quartz cells

Preparation of Solutions

Standard Tioconazole Stock Solution (500 μg/mL): Accurately weigh 50 mg of pure Tioconazole
into a 100 mL volumetric flask. Dissolve and make up to volume with methanol.
Chloroanilic Acceptor Solution (0.2% w/v in methanol): Weigh 0.20 g of CA and dissolve in

methanol in a 100 mL volumetric flask.

Procedure for Calibration Curve
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Pipette aliquots of the standard Tioconazole stock solution (covering a final concentration range of

10–250 μg/mL) into a series of 10 mL volumetric flasks.
Add 1.0 mL of the 0.2% Chloroanilic Acid solution to each flask.

Allow the flasks to stand at room temperature (20-25°C) for the reaction to complete.
Dilute the solutions to the mark with methanol and mix well.

Measure the absorbance of each solution at 530 nm against a reagent blank prepared similarly but
without Tioconazole.

Sample Analysis (Pharmaceutical Formulations)

For Tablets: Weigh and powder twenty tablets. Accurately weigh a portion of the powder equivalent

to about 100 mg of Tioconazole into a 100 mL volumetric flask. Add about 70 mL of methanol,
sonicate for 30 minutes, and dilute to volume. Filter and dilute the filtrate as needed.

For Cream: Accurately weigh a portion of the cream equivalent to about 100 mg of Tioconazole and
proceed as for tablets.

Subject the prepared sample solutions to the procedure described above and calculate the
Tioconazole content from the calibration curve.

Validation Parameters

The method has been validated as per ICH guidelines, demonstrating satisfactory results for [2] [3]:

Linearity: Obeyed Beer's law over the specified range.
Accuracy & Precision: High recovery percentages and low relative standard deviation (RSD)

values.
Specificity: No interference from common tablet or cream excipients.

Workflow Diagram

The following diagram illustrates the complete experimental workflow for the spectrophotometric

determination of Tioconazole.
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Key Applications and Advantages

Quality Control: Effectively quantifies Tioconazole in pure form and pharmaceutical dosage forms

(tablets, cream) [2] [4].
Simplicity and Cost-Effectiveness: The method is straightforward and utilizes readily available

reagents and equipment, making it suitable for routine analysis [5].
Thermodynamic Insights: The formation constant, molar absorptivity, and thermodynamic

parameters (ΔG°, ΔH°, ΔS°) of the CT complex can be calculated using various models (e.g., Benesi-
Hildebrand, Scott), providing deeper insight into the reaction [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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